Cas no 18799-87-6 (3-Iodo-2,5-thiophenedicarbaldehyde)

• Product Name: 3-Iodo-2,5-thiophenedicarbaldehyde
• CAS No: 18799-87-6
• MF: C₆H₃IO₂S
• MW: 266.056292772293
• CID: 2659463
• Update Time: 2023-08-06

3-Iodo-2,5-thiophenedicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2,5-thiophenedicarbaldehyde

• Inchi： 1S/C6H3IO2S/c7-5-1-4(2-8)10-6(5)3-9/h1-3H
• InChI Key： XQMYJNGEGBKWSG-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)SC=1C=O

Computed Properties

• Exact Mass: 265.89
• Monoisotopic Mass: 265.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4